1-Piperazinecarboxamide, 4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-cyclopentyl-

• CAS No.: 79221-18-4
• Molecular Formula: C20H28N6O3
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-N-cyclopentylpiperazine-1-carboxamide
• InChI: InChI=1S/C20H28N6O3/c1-28-16-11-14-15(12-17(16)29-2)23-19(24-18(14)21)25-7-9-26(10-8-25)20(27)22-13-5-3-4-6-13/h11-13H,3-10H2,1-2H3,(H,22,27)(H2,21,23,24)
• InChI Key: PWWDIFPSNCJDQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)NC4CCCC4)N)OC

Description

1-Piperazinecarboxamide, 4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-N-cyclopentyl- is a useful research compound. Its molecular formula is C20H28N6O3 and its molecular weight is 400.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 30 ml of dioxane, there was dissolved 1.16 g. (4 mmole) of 2-piperazino-4-amino-6,7-dimethoxyquinazoline. To the resultant solution was added dropwise 0.45 g. (4 mmole) of cyclopentyl isocyanate at room temperature and the mixture was stirred overnight at room temperature. The precipitated crystals were recovered by filtration to obtain 1.34 g. of the desired product.